Cas no 94139-04-5 ((1-Bromocyclopentyl)-2-thienyl-methanone)

(1-Bromocyclopentyl)-2-thienyl-methanone is a brominated ketone derivative featuring a cyclopentyl and thienyl moiety, making it a versatile intermediate in organic synthesis. Its reactive bromine substituent enables selective functionalization, particularly in cross-coupling reactions and nucleophilic substitutions. The thienyl group enhances its utility in heterocyclic chemistry, facilitating the construction of complex architectures for pharmaceuticals and materials science. The compound’s stability under standard conditions ensures reliable handling and storage. Its structural features make it valuable for developing bioactive molecules, agrochemicals, and functional materials, offering synthetic flexibility for researchers in medicinal and industrial chemistry.

(1-Bromocyclopentyl)-2-thienyl-methanone structure

94139-04-5 structure

Product Name:(1-Bromocyclopentyl)-2-thienyl-methanone

CAS No:94139-04-5

MF:C₁₀H₁₁BrOS

MW:259.162740945816

CID:812894

PubChem ID:3023770

Update Time:2025-10-29

(1-Bromocyclopentyl)-2-thienyl-methanone Chemical and Physical Properties

Names and Identifiers

- Methanone,(1-bromocyclopentyl)-2-thienyl-
- (1-Bromocyclopentyl)-2-thienyl-methanone
- (1-bromocyclopentyl)-2-thienyl ketone
- (1-bromocyclopentyl)-thiophen-2-ylmethanone
- 94139-04-5
- NS00040166
- AKOS030255182
- Methanone, (1-bromocyclopentyl)-2-thienyl-
- 4PN9X435JH
- SCHEMBL8076697
- (1-Bromocyclopentyl)-2-thienylmethanone
- DTXSID50240797
- EINECS 303-019-5
- Inchi： 1S/C10H11BrOS/c11-10(5-1-2-6-10)9(12)8-4-3-7-13-8/h3-4,7H,1-2,5-6H2
- InChI Key： ZUMUBEYQNBPOND-UHFFFAOYSA-N
- SMILES： BrC1(C(C2=CC=CS2)=O)CCCC1

Computed Properties

Exact Mass: 257.971
Monoisotopic Mass: 257.971
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 45.3A^2

Experimental Properties

Density: 1.542
Boiling Point: 337.8°Cat760mmHg
Flash Point: 158.1°C
Refractive Index: 1.616

(1-Bromocyclopentyl)-2-thienyl-methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B682765-100mg	(1-Bromocyclopentyl)-2-thienyl-methanone	94139-04-5		100mg	$ 201.00	2023-04-18
TRC	B682765-1g	(1-Bromocyclopentyl)-2-thienyl-methanone	94139-04-5		1g	$ 1596.00	2023-04-18
1PlusChem	1P00676N-10g	(1-BROMOCYCLOPENTYL)-2-THIENYL KETONE	94139-04-5	98%	10g	$92.00	2023-12-16